Cas no 1330959-40-4 (ethyl 2-(furan-2-amido)-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride)

Ethyl 2-(furan-2-amido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride is a heterocyclic compound featuring a fused thienopyridine core with a furan-2-amido substituent and an ethyl carboxylate group. The hydrochloride salt enhances solubility and stability, making it suitable for synthetic and pharmacological applications. Its structural complexity offers potential as a versatile intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting neurological or inflammatory pathways. The methyl group at the 6-position may influence steric and electronic properties, while the furan moiety could contribute to binding interactions in drug design. This compound is primarily of interest for research purposes in organic synthesis and drug discovery.
ethyl 2-(furan-2-amido)-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride structure
1330959-40-4 structure
Product Name:ethyl 2-(furan-2-amido)-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride
CAS No:1330959-40-4
MF:C16H19ClN2O4S
MW:370.851062059402
CID:6268012
PubChem ID:44973338
Update Time:2025-06-26

ethyl 2-(furan-2-amido)-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(furan-2-amido)-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride
    • ethyl 2-(furan-2-carbonylamino)-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
    • F0526-0283
    • 1330959-40-4
    • ethyl 2-(furan-2-carboxamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride
    • AKOS026677869
    • ethyl 2-(furan-2-amido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride
    • Inchi: 1S/C16H18N2O4S.ClH/c1-3-21-16(20)13-10-6-7-18(2)9-12(10)23-15(13)17-14(19)11-5-4-8-22-11;/h4-5,8H,3,6-7,9H2,1-2H3,(H,17,19);1H
    • InChI Key: QTMWVTCLNVYDHQ-UHFFFAOYSA-N
    • SMILES: Cl.S1C(=C(C(=O)OCC)C2=C1CN(C)CC2)NC(C1=CC=CO1)=O

Computed Properties

  • Exact Mass: 370.0754060g/mol
  • Monoisotopic Mass: 370.0754060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 461
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 100Ų

ethyl 2-(furan-2-amido)-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride Pricemore >>

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Additional information on ethyl 2-(furan-2-amido)-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride

Comprehensive Overview of Ethyl 2-(furan-2-amido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride (CAS No. 1330959-40-4)

The compound ethyl 2-(furan-2-amido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride (CAS No. 1330959-40-4) is a chemically synthesized derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a furan-2-amido moiety with a thieno[2,3-c]pyridine core, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on such heterocyclic compounds due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, the demand for novel small-molecule inhibitors and bioactive intermediates has surged, driven by advancements in precision medicine and targeted therapies. The ethyl 2-(furan-2-amido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride is no exception, as its structural features align with modern drug design principles. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability—a hot topic in pharmaceutical formulation discussions.

One of the most searched questions in the field is: "What are the applications of thienopyridine derivatives in medicine?" This compound, with its thieno[2,3-c]pyridine scaffold, is a promising candidate for addressing such inquiries. Its potential role in modulating enzyme activity or receptor interactions has been explored in preclinical studies, particularly in the context of neurodegenerative diseases and metabolic disorders. These areas are highly relevant to current healthcare trends, where personalized treatment options are gaining traction.

The synthesis of ethyl 2-(furan-2-amido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride involves multi-step organic reactions, including amidation and esterification, followed by salt formation. The furan-2-amido group introduces aromaticity and potential hydrogen-bonding sites, which are crucial for molecular recognition in biological systems. Such detailed synthetic pathways are often sought after by chemists and researchers looking for scalable and efficient methodologies.

From an SEO perspective, keywords like "thienopyridine-based drug candidates", "furan-amido derivatives in pharmacology", and "CAS 1330959-40-4 applications" are frequently queried in academic and industrial circles. This reflects the growing curiosity about the compound's utility beyond traditional domains. For instance, its potential in green chemistry and sustainable synthesis is another angle that resonates with environmentally conscious researchers.

In conclusion, ethyl 2-(furan-2-amido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride represents a versatile chemical entity with broad implications for drug development and biochemical research. Its structural complexity and functional diversity make it a valuable subject for ongoing investigations, particularly in the era of AI-driven drug discovery and high-throughput screening. As the scientific community continues to unravel its full potential, this compound is poised to remain a focal point in innovative therapeutic strategies.

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